18:1 Biotinyl Cap PE

Lipid phase separation Giant unilamellar vesicles (GUVs) Membrane biophysics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C57H102N4O11PS-
Molecular Weight 1082.5 g/mol
Cat. No. B15577187
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Technical Parameters


Basic Identity
Product Name18:1 Biotinyl Cap PE
Molecular FormulaC57H102N4O11PS-
Molecular Weight1082.5 g/mol
Structural Identifiers
InChIInChI=1S/C57H103N4O11PS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-41-54(64)69-46-49(72-55(65)42-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)47-71-73(67,68)70-45-44-59-53(63)39-32-31-37-43-58-52(62)40-36-35-38-51-56-50(48-74-51)60-57(66)61-56/h17-20,49-51,56H,3-16,21-48H2,1-2H3,(H,58,62)(H,59,63)(H,67,68)(H2,60,61,66)/p-1/b19-17-,20-18-/t49-,50+,51+,56+/m1/s1
InChIKeyIZHLRFSUCILJHI-RWTPRTGZSA-M
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

18:1 Biotinyl Cap PE: Head-Group Modified Phosphatidylethanolamine for Biotin-Streptavidin Membrane Functionalization


18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl), sodium salt; CAS 384835-51-2) is a synthetic head-group modified glycerophospholipid with a molecular weight of 1105.5 g/mol [1]. The compound comprises a dioleoyl (18:1 Δ9-cis) diacylglycerol backbone, a phosphatidylethanolamine (PE) head group, and a biotin moiety covalently attached via a six-carbon caproyl ("Cap") linker arm . This caproyl spacer, also termed aminocaproyl, is specifically designed to reduce steric hindrance between the biotin binding pocket and the lipid bilayer surface, thereby enhancing accessibility for high-affinity binding to streptavidin or avidin (Kd ≈ 10⁻¹⁴ M) . The compound is commercially available as a powder or in chloroform solution with purity typically ≥95% to >99% (TLC) from specialized vendors .

1 Head-group modified PE with caproyl-biotin linker for high-affinity streptavidin binding
2 Unsaturated 18:1 chains promote liquid-disordered membrane domain partitioning
3 Cap spacer enhances biotin accessibility and reduces steric hindrance at bilayer surface Select for SLB, GUV tethering
4 >99% purity grade available for quantitative, low-incorporation membrane studies

Why 18:1 Biotinyl Cap PE Cannot Be Casually Substituted with Alternative Biotinylated or Non-Cap Lipids


Direct substitution of 18:1 Biotinyl Cap PE with other biotin-functionalized lipids—including 16:0 (palmitoyl) Biotinyl Cap PE, biotinylated PE lacking the caproyl spacer (e.g., 18:1 Biotinyl PE or Biotin-DPPE), or PEG-based biotin linkers—introduces quantifiable variations in membrane phase partitioning, surface binding kinetics, and steric accessibility that materially alter experimental outcomes. Unlike fluorescent or untargeted phospholipids, the precise combination of the 18:1 unsaturated acyl chain and the flexible caproyl spacer confers a distinct biophysical signature: the unsaturated tails preferentially partition into liquid-disordered membrane domains, while the spacer arm mitigates steric occlusion of the biotin binding site [1]. Evidence indicates that omitting the caproyl linker substantially reduces biotin accessibility, whereas replacing the 18:1 tails with saturated 16:0 chains shifts the molecule's lateral organization in phase-separated bilayers [2]. These differences are not merely additive but synergistic; therefore, procurement decisions based solely on the presence of a biotin moiety or a generic PE anchor, without accounting for the specific acyl chain and linker composition, risk compromising membrane fluidity, ligand presentation density, and downstream assay reproducibility.

16:0 Biotinyl Cap PE instead of 18:1
Saturated chains shift lateral organization toward ordered domains, altering the lipid environment where biotin is presented.
Non-Cap biotin-PE (no caproyl spacer)
Lacks the flexible spacer that may reduce biotin accessibility and reverse ld-phase preference, changing spatial distribution of the anchor.
PEG-biotin lipids instead of Cap-PE
Long PEG spacer produces homogeneous avidin layers without clustering, whereas Cap-PE yields clustered biotin patches with different binding kinetics.

Quantitative Differentiation Evidence: 18:1 Biotinyl Cap PE Versus Closest Analogs


18:1 Biotinyl Cap PE (DOPE-Cap-Biotin) vs. 16:0 Biotinyl Cap PE (DPPE-Cap-Biotin): Membrane Phase Partitioning in GUVs

In giant unilamellar vesicles (GUVs) composed of POPC:Cholesterol:PSM (1:1:1) exhibiting coexisting liquid-ordered (lo) and liquid-disordered (ld) phases, DOPE-Cap-Biotin (18:1 Biotinyl Cap PE) exhibits a significantly stronger preferential partitioning into the liquid-disordered phase compared to its saturated-chain analog DPPE-Cap-biotin (16:0 Biotinyl Cap PE) [1]. The partition coefficient (Kp ld/lo) quantifies the ratio of lipid concentration in the ld phase versus the lo phase; a value greater than 1 indicates ld preference. DOPE-Cap-Biotin yielded a Kp ld/lo of 7.4 ± 2.8, which is approximately 1.9-fold higher than the Kp ld/lo of 3.8 ± 1.8 measured for DPPE-Cap-biotin under identical experimental conditions [1]. Notably, the Kp ld/lo for DOPE-Cap-Biotin also exceeds that of the fluorescent reference lipid DOPE-Rho (Kp ld/lo = 3.6), confirming that the 18:1 unsaturated acyl chains actively drive ld-domain localization independent of the biotin head-group modification [1]. This differential partitioning is functionally relevant: when GUVs are immobilized on streptavidin-coated surfaces, the lipid composition of the adherent membrane patch is altered depending on the tether lipid's phase preference, with DOPE-Cap-Biotin tethering resulting in a greater proportion of ld-phase lipids at the adhesion zone [1].

ld/lo phase partitioning (18:1 vs 16:0 Cap)
Head-to-head
Kp ld/lo 7.4 ± 2.8
DPPE-Cap-biotin: 3.8 ± 1.8
Supports ld-domain anchor localization context
GUVs POPC:Chol:PSM 1:1:1, confocal microscopy
Lipid phase separation Giant unilamellar vesicles (GUVs) Membrane biophysics Liquid-ordered/liquid-disordered domains

18:1 Biotinyl Cap PE vs. Non-Cap Biotin-PE (18:1 Biotinyl PE): Impact of Caproyl Spacer on Liquid-Disordered Phase Partitioning

The presence of the six-carbon caproyl linker in 18:1 Biotinyl Cap PE substantially alters its phase-partitioning behavior relative to biotinylated PE lacking this spacer (e.g., 18:1 Biotinyl PE or DPPE-biotin). In the same GUV system (POPC:Chol:PSM 1:1:1) with lo/ld phase coexistence, DPPE-biotin (no Cap linker) exhibits a Kp ld/lo of 0.93, indicating near-equal or slight preference for the liquid-ordered phase [1]. In contrast, when a caproyl linker is introduced—as in both DOPE-Cap-Biotin (Kp ld/lo = 7.4) and DPPE-Cap-biotin (Kp ld/lo = 3.8)—partitioning to the liquid-disordered phase is significantly increased [1]. This effect is attributed to the increased conformational dynamics and flexibility conferred by the linker when the lipid is bound to avidin/streptavidin; the more rigid avidin:biotin-PE complex (without linker) packs more efficiently into the ordered lo phase, whereas the linker-containing complex is sterically excluded from the tighter lo environment and instead concentrates in the fluid ld phase [1]. The study further notes that upon avidin binding, biotin-PEs lacking a spacer are vertically displaced out of the membrane to some extent, a conformational change that the caproyl linker partially mitigates by providing additional distance between the protein and the bilayer surface [1].

Caproyl linker effect on phase preference
Head-to-head
With Cap: Kp 3.8–7.4; without Cap: Kp 0.93
Cap linker increases ld preference ~4–8×
Spacer critically redirects biotin into fluid domains
Without linker, biotin-PE favors ordered phase
Biotin-spacer optimization Membrane tethering Avidin/streptavidin binding Supported lipid bilayers

Biotinyl-Cap-PE vs. PEG-Biotin Lipids: Comparative Avidin Binding Homogeneity and Surface Occupancy

In supported lipid bilayer biosensor applications, the choice between Biotinyl-Cap-PE and PEG-based biotinylated lipids (e.g., PDP-PE with maleimide-PEG-biotin linkers) produces markedly different avidin binding distributions. A comparative study using QCM-D, interferometry, and SEEC (spectroscopic ellipsometry and electrochemistry) microscopy demonstrated that avidin binding to Biotinyl-Cap-PE-containing bilayers (tested at molar percentages ranging from 0.2% to 5%) results in non-uniform, clustered avidin distribution on the membrane surface [1]. This clustering phenomenon occurs even at low biotinyl-lipid incorporation levels (0.2-2%) and effectively limits the maximum achievable avidin surface coverage because clustered biotin sites become sterically inaccessible to additional avidin tetramers [1]. In contrast, PDP-PE lipids functionalized with PEG11-biotin spacers (spacer arm length ~5.9 nm) produced a homogeneous, evenly distributed avidin layer with no detectable clustering and achieved substantially higher total avidin association levels [1]. Furthermore, the PEG11-biotin surfaces demonstrated an order-of-magnitude faster on-rate for avidin binding: kon = 1.1 ± 0.2 × 10⁷ M⁻¹ min⁻¹ at 0.2% functionalization [1]. While direct kon values for Biotinyl-Cap-PE under identical conditions are not reported, the clustering behavior implies slower effective association kinetics at higher occupancy due to steric occlusion of adjacent biotin sites [1]. The study explicitly concludes that reduced avidin levels associated with Biotinyl-Cap-PE layers compared to PDP-PE lipids could be detected by QCM-D and interferometry, but only SEEC microscopy revealed clustering as the underlying mechanistic cause [1].

Avidin binding homogeneity
Head-to-head
Cap-PE: clustered avidin; PEG11-biotin: homogeneous
PEG variant: kon 1.1×10⁷ M⁻¹ min⁻¹
Clustered vs uniform presentation may alter assay sensitivity
QCM-D, SEEC microscopy, 0.2–5 mol% incorporation
Biosensor surface functionalization Quartz crystal microbalance with dissipation (QCM-D) Avidin/streptavidin immobilization Lipid bilayer clustering

18:1 Biotinyl Cap PE vs. 16:0 Biotinyl Cap PE: Molecular Weight Differentiation for Formulation Calculations

Precise molar ratio calculations in liposome and supported bilayer formulations require accurate molecular weight data. 18:1 Biotinyl Cap PE (sodium salt) has a molecular weight of 1105.5 g/mol (C57H102N4NaO11PS), whereas the saturated-chain analog 16:0 Biotinyl Cap PE (sodium salt) has a molecular weight of 1053.4 g/mol (C49H90N4NaO11PS) [1]. This 52.1 g/mol difference (approximately 4.7% mass increase) arises from the additional four methylene units and two cis-double bonds in the 18:1 acyl chains relative to the 16:0 saturated chains [1]. When preparing lipid mixtures at defined molar percentages (e.g., 0.2-5 mol% biotinyl lipid commonly used in supported bilayers), failure to account for the correct molecular weight will result in a systematic error in the actual molar incorporation of the functionalized lipid . For example, using the 1053.4 g/mol value to weigh 18:1 Biotinyl Cap PE would result in approximately 4.7% fewer moles actually delivered, altering the intended biotin surface density. This is particularly consequential for quantitative streptavidin/avidin binding studies where the biotinyl lipid mole fraction directly determines maximum protein capture capacity [2]. Commercial suppliers including Avanti Polar Lipids and AxisPharm explicitly differentiate these compounds with distinct catalog numbers (e.g., Avanti 870273 for 18:1; Avanti 870285 for 16:0 Biotinyl PE without Cap; AxisPharm AP14402 for 18:1 Cap; AP14403 for 16:0 Cap) and specify molecular weights for formulation accuracy .

Molecular weight (Na salt)
Reported
1105.5 g/mol
16:0 Cap PE: 1053.4 g/mol (Δ 52.1)
4.7% mass difference; verify for molar ratio calculations
PubChem computed, vendor COA
Liposome formulation Molar ratio calculation Lipidomics Quality control

18:1 Biotinyl Cap PE (Avanti 870273) Purity Specification: >99% (TLC) Enables Reproducible Supported Lipid Bilayer Experiments

The Avanti Polar Lipids formulation of 18:1 Biotinyl Cap PE (catalog 870273P) is specified with an assay purity of >99% as determined by thin-layer chromatography (TLC), exceeding the ≥95% purity typical of alternative suppliers . This high purity is critical for applications involving trace-level incorporation of biotinylated lipids. In published protocols for lipid bilayer platforms used in T cell receptor investigations, Biotinyl-Cap-PE is incorporated at only 0.2 mol% within a matrix of dioleoylphosphocholine (90%) and DOGS (10%) . At this low incorporation level, impurities present at 1-5% in the biotinylated lipid stock would contribute meaningfully to the total lipid composition, potentially introducing undesired charged species, lyso-lipids, or oxidation products that alter bilayer fluidity, domain formation, or non-specific protein adsorption . Furthermore, phase-separated GUV studies using biotinylated tethers require precise control over tether lipid mole fraction to ensure reproducible domain partitioning measurements [1]. The Avanti >99% TLC purity specification provides documented batch-to-batch consistency that supports quantitative interpretation of surface plasmon resonance (SPR), QCM-D, and fluorescence recovery after photobleaching (FRAP) data where the biotinylated lipid serves as the sole capture anchor [1].

Purity (TLC)
Specification review
>99%
Avanti 870273P vs ≥95% alternatives
Minimizes impurity interference at ≤1 mol% incorporation
TLC assay; supports quantitative SLB/GUV protocols
Lipid purity Supported lipid bilayers (SLB) T cell receptor signaling Fluorescence imaging

18:1 Biotinyl Cap PE Demonstrated Utility: Spontaneous Host Cell Membrane Labeling for Viral Tracking

A host-cell-assisted viral labeling strategy demonstrated that 18:1 Biotinyl Cap PE (commercial 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap biotinyl) sodium salt) can be spontaneously incorporated into live Vero cell membranes by simple feeding, enabling subsequent labeling of enveloped pseudorabies viruses (PrV) during natural viral assembly [1]. When Vero cells were cultured in medium supplemented with Biotin-Cap-PE, the compound integrated into the host cell membrane systems, rendering the cells biotinylated. PrV propagated in these biotinylated host cells incorporated the Biotin-Cap-PE into their viral envelopes as they budded from the host membrane, yielding spontaneously biotin-labeled viral progeny [1]. This approach avoids genetic engineering of the virus and preserves natural viral bioactivity, reducing technical complexity compared to alternative labeling methods. While this application demonstrates functional integration into biological membranes, no direct quantitative comparator (e.g., 16:0 Biotinyl Cap PE or non-Cap biotin-PE) was evaluated in the same study. However, the successful membrane insertion of the 18:1 unsaturated-chain Biotin-Cap-PE is consistent with its biophysical properties: the cis-double bonds in the oleoyl chains promote membrane fluidity and facilitate spontaneous intercalation into the liquid-disordered domains of the host plasma membrane [2].

Spontaneous cell membrane labeling
Reported
Successful Vero cell biotinylation & PrV envelope labeling
No direct comparator evaluated
Supports host-cell-assisted viral tracking protocols
Functional integration, ld-phase preference consistent
Viral envelope labeling Host-cell-assisted labeling Pseudorabies virus (PrV) Membrane biotinylation

Validated Research Applications for 18:1 Biotinyl Cap PE Based on Differential Evidence


Supported Lipid Bilayer (SLB) Biosensors Requiring Biotin Anchors in Liquid-Disordered Domains

For SPR, QCM-D, or fluorescence-based biosensor platforms where the biotin capture anchor must reside in fluid, liquid-disordered membrane regions to mimic native receptor mobility, 18:1 Biotinyl Cap PE is the appropriate selection over 16:0 Biotinyl Cap PE or non-Cap biotin-PE. Evidence shows DOPE-Cap-Biotin preferentially partitions into liquid-disordered domains with a Kp ld/lo of 7.4 ± 2.8, approximately 1.9-fold higher than the saturated-chain DPPE-Cap-biotin analog and ~8-fold higher than biotin-PE lacking the caproyl spacer [1]. This property ensures that biotin-binding proteins (streptavidin, avidin, or biotinylated antibodies) are recruited to fluid membrane regions, preserving lateral diffusion and preventing artifactual enrichment in ordered raft-like domains. When incorporating at 0.2-5 mol%, users should note that Biotinyl-Cap-PE produces clustered avidin distribution, which may limit maximum surface coverage but can be advantageous for creating localized high-density biotin patches [2].

Giant Unilamellar Vesicle (GUV) Tethering for Phase-Separation and Membrane Domain Studies

In confocal microscopy studies of GUVs exhibiting coexisting liquid-ordered (lo) and liquid-disordered (ld) phases, the choice of tether lipid dictates the lipid composition of the adherent membrane patch. 18:1 Biotinyl Cap PE's strong ld-phase preference (Kp ld/lo = 7.4 ± 2.8) makes it suitable for tethering GUVs when the experimental goal is to preserve or enrich ld-phase lipids at the immobilization site [1]. Conversely, researchers investigating lo-domain adhesion should select DPPE-biotin (non-Cap, Kp ld/lo = 0.93) instead. Differential partition can drastically alter domain distribution within tethered GUVs; using the appropriate biotinyl lipid prevents unintended exclusion or entrapment of specific lipid phases in the adherent area [1]. This application has been explicitly validated in POPC:Cholesterol:PSM (1:1:1) GUV systems with extrAvidin-FITC detection [1].

Liposome and Lipid Nanoparticle Formulation Requiring Precise Biotin Molar Ratios

For liposomal drug delivery systems, targeted nanoparticles, or stealth magnetoliposomes where biotin functionalization density must be accurately controlled, 18:1 Biotinyl Cap PE requires precise molecular weight-based calculations. With a molecular weight of 1105.5 g/mol (sodium salt), substituting the 16:0 Biotinyl Cap PE analog (1053.4 g/mol) without recalculation introduces a 4.7% systematic error in actual molar incorporation [3]. For formulations targeting 0.2-5 mol% biotinyl lipid—a range validated in published SLB and GUV protocols—this error meaningfully alters the intended biotin surface density and downstream streptavidin capture capacity [2]. Researchers should verify they are using the correct molecular weight variant for their intended acyl chain composition and should specify Avanti catalog 870273P (>99% TLC purity) when high batch-to-batch reproducibility is required for quantitative studies .

Host Cell Membrane Biotinylation for Viral Envelope Tracking and Ex Vivo Labeling

18:1 Biotinyl Cap PE has been experimentally validated for spontaneous integration into live Vero cell plasma membranes by simple feeding, enabling subsequent biotin labeling of pseudorabies virus (PrV) envelopes during natural viral budding [4]. This host-cell-assisted strategy avoids genetic engineering, preserves viral bioactivity, and reduces technical complexity. The successful membrane insertion is consistent with the compound's 18:1 unsaturated acyl chains, which confer the membrane fluidity required for spontaneous intercalation into the host cell's liquid-disordered plasma membrane domains [1]. This application extends to ex vivo labeling of extracellular vesicles, tracking membrane protein trafficking, and studying cell-cell fusion events. Researchers should note that while functional integration is demonstrated, comparative efficiency data versus alternative biotinylated lipids in this specific application context is not available; selection of 18:1 over 16:0 is based on the established biophysical preference for ld-phase localization and membrane fluidity [1].

Application
Selection Property
Validation Focus
SLB biosensors with fluid-domain anchors
ld-phase partition coefficient
Confirm biotin anchor localizes in liquid-disordered regions
GUV tethering for phase-separation studies
Phase preference of tether lipid
Verify domain composition at adhesion patch
Liposome/nanoparticle formulation (biotin density control)
Accurate molecular weight for molar ratio
Validate biotin surface density with streptavidin binding capacity
Host-cell-assisted viral envelope labeling
Spontaneous membrane intercalation
Confirm labeling efficiency and viral bioactivity retention

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